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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 73 is a monoazo disperse dye suitable for coloring hydrophobic synthetic fibers,
most notably polyester.[1] Its non-ionic nature and low water solubility necessitate a high-
temperature, high-pressure exhaust dyeing method to ensure effective penetration and fixation
within the polyester fiber matrix.[2][3] This protocol outlines a detailed procedure for dyeing
polyester fabrics with Disperse Red 73, yielding a vibrant bluish-red shade with good fastness
properties.[4][5]

The process involves three key stages: pre-treatment (scouring) to remove impurities from the
fabric, the dyeing cycle under controlled temperature and pH, and a post-treatment (reduction
clearing) to eliminate unfixed dye and enhance colorfastness. Adherence to the specified
parameters is crucial for achieving reproducible and high-quality dyeing results.

Properties of Disperse Red 73
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Property Description

Chemical Class Single Azo Dye

Appearance Dark red powder

Solubility Soluble in ethanol, acetone, and benzene
C.l. Name Disperse Red 73

CAS Number 16889-10-4

Experimental Protocols
Pre-treatment: Scouring of Polyester Fabric

To ensure level dyeing and optimal dye uptake, it is essential to remove any oils, waxes, and
other impurities from the polyester fabric.

Procedure:

Prepare a scouring bath with a liquor ratio of 10:1.

e Add an anionic wetting agent (1-2% on weight of goods, owg) and soda ash (1-2 g/L) to the
bath.

e Immerse the polyester fabric in the bath and raise the temperature to 80-88°C.

e Maintain this temperature for 30-45 minutes, ensuring the fabric is fully submerged and
agitated.

» Drain the scouring liquor and rinse the fabric thoroughly with hot water, followed by a cold
water rinse.

Dyeing: High-Temperature Exhaust Method

This method utilizes high temperature and pressure to facilitate the diffusion of the disperse
dye into the polyester fibers.

Procedure:
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e Set up a high-temperature, high-pressure dyeing apparatus with a liquor ratio of 10:1.

o Prepare the dyebath by adding the following components in the specified order:

[¢]

Dispersing agent (0.5-1.5 g/L).

[¢]

Leveling agent (optional, as per manufacturer's recommendation).

[e]

Acetic acid to adjust the pH to 4.5-5.5.

o

A pre-dispersed solution of Disperse Red 73 (1-3% on weight of fabric, owf).

e Immerse the scoured polyester fabric in the dyebath at room temperature.

o Gradually raise the temperature of the dyebath to 130°C at a rate of 2-4°C per minute.
e Maintain the temperature at 130°C for 30-60 minutes.

¢ Slowly cool the dyebath to 80°C before draining.

e Rinse the dyed fabric with hot water.

Post-treatment: Reduction Clearing

This step is critical for removing any unfixed dye from the fabric surface, thereby improving the
wash and rubbing fastness.

Procedure:
o Prepare a fresh bath with a liquor ratio of 10:1.
e Add the following chemicals to the bath:

o Sodium hydrosulfite (1-2 g/L).

o Caustic soda (1-2 g/L).

e Immerse the rinsed, dyed fabric in the reduction clearing bath.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Raise the temperature to 70-80°C and maintain for 15-20 minutes.

Drain the bath and rinse the fabric thoroughly with hot water.

Neutralize the fabric with a dilute solution of acetic acid.

Perform a final cold water rinse and then dry the fabric.

Data Presentation
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Process Stage Parameter Value Unit

Pre-treatment _ .

(Scouring) Liquor Ratio 10:1 -

Anionic Wetting Agent  1-2 % owg

Soda Ash 1-2 g/L

Temperature 80-88 °C

Duration 30-45 minutes

Dyeing Ligquor Ratio 10:1 -

Disperse Red 73 1-3 % owf

Dispersing Agent 0.5-1.5 g/L

pH 4555 -

Dyeing Temperature 130 °C

Temperature Ramp

Rate 2-4 °C/min

Dyeing Duration 30-60 minutes

Post-treatment ] ]

(Reduction Clearing) Liquor Ratio 10:1 )

Sodium Hydrosulfite 1-2 g/L

Caustic Soda 1-2 g/L

Temperature 70-80 °C

Duration 15-20 minutes
Mandatory Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Polyester Fabric

1. Pre-treatment: Scouring

(80-88°C, 30-45 min)

Rinsing

2. Dyeing

(130°C, 30-60 min, pH 4.5-5.5)

Hot Rinse

3. Post-treatment: Reduction Clearing

(70-80°C, 15-20 min)

Hot Rinse & Neutralization

l

Final Rinse & Drying

.

End: Dyed Polyester Fabric

Click to download full resolution via product page

Caption: Workflow for dyeing polyester with Disperse Red 73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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